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Compound of Interest

4-Amino-3,5-
Compound Name:
dichlorophenacylbromide

Cat. No.: B195759

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 4-Amino-3,5-dichlorophenacylbromide, a key intermediate in organic and
medicinal chemistry.

Chemical Identity and Properties

4-Amino-3,5-dichlorophenacylbromide, also known by its IUPAC name 1-(4-amino-3,5-
dichlorophenyl)-2-bromoethanone, is a halogenated aromatic ketone.[1] It is recognized for its
role as a versatile building block in the synthesis of various bioactive molecules.[1]

Table 1: Chemical and Physical Properties of 4-Amino-3,5-dichlorophenacylbromide
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Property Value Source(s)

CAS Number 37148-47-3 [2]131[4]

Molecular Formula CsHeBrClzNO [2][4]

Molecular Weight 282.95 g/mol [2]
Off-White to Yellow

Appearance ) ) [2][3][5]
Solid/Crystalline Powder

Melting Point 140-150 °C [21[51[61[7]

N ) 396.4 °C at 760 mmHg

Boiling Point , [21[6]1[7]
(Predicted)

Density 1.764 g/cm3 (Predicted) [21[61[7]
Slightly soluble in DMSO and

- Ethyl Acetate. Low solubility in

Solubility _ [2][5][6]
water. Soluble in some alcohol
and ether solvents.
ATKJJUFAWY SFID-

InChl Key [6]
UHFFFAOYSA-N
C(=0)

SMILES (C1=CC(Ch=C(N)C(Ch=C1)C [6]

Br

Applications in Research and Development

4-Amino-3,5-dichlorophenacylbromide serves primarily as a crucial intermediate in organic

synthesis.[3][5] Its main applications include:

o Pharmaceutical Synthesis: It is a key precursor in the synthesis of various pharmaceutical

compounds.[5][6] Notably, it is used as an intermediate in the synthesis of Clenbuterol, a 32-

adrenergic agonist.[3][6]

o Reference Standard: It is utilized as an impurity reference standard for Clenbuterol, which is

essential for quality control in drug manufacturing.[3][6]
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e Organic Synthesis: The compound's reactive bromoacetyl group makes it a valuable reagent
for introducing the 4-amino-3,5-dichlorophenyl moiety into various molecular scaffolds.[1]

Experimental Protocols
Synthesis of 4-Amino-3,5-dichlorophenacylbromide

The synthesis of 4-Amino-3,5-dichlorophenacylbromide is typically achieved through the
bromination of its precursor, 4-amino-3,5-dichloroacetophenone.[3][6]

Materials:

4-amino-3,5-dichloroacetophenone

Chloroform

Bromine

Ethanol

Procedure:

Dissolve 4-amino-3,5-dichloroacetophenone in chloroform in a suitable reaction vessel.
e Heat the solution to 65°C.

o While maintaining the temperature and stirring, add bromine dropwise to the reaction
mixture.

 After the addition of bromine is complete, continue stirring for a few minutes.
e Add ethanol to the reaction mixture and continue to stir.

e Cool the mixture to induce crystallization.

o Collect the crystals by filtration.

e Wash the filtered crystals with chloroform.
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e Dry the final product at a low temperature to yield 4-Amino-3,5-dichlorophenacylbromide.

[6]

Workup & Purification Final Product

w—» Wash with Chioroform Dry at low temperature

4-Amino-3,5-dichlorophenacylbromide

Chioroform

Bromine

Click to download full resolution via product page
Caption: Synthesis workflow for 4-Amino-3,5-dichlorophenacylbromide.

Safety and Handling

4-Amino-3,5-dichlorophenacylbromide is an organic compound that requires careful
handling in a laboratory setting.[5] It may cause irritation to the skin, eyes, and respiratory
system.[5][8]

Recommended Safety Precautions:
e Use in a well-ventilated area or under a fume hood.[8]

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[5]

» Avoid direct contact with skin and eyes.[5]
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» Avoid inhalation of dust.[8]

¢ In case of contact, rinse the affected area with plenty of water.[8] For eye contact, rinse
cautiously with water for several minutes.[8]

« If inhaled, move to fresh air.[2]

» Store in a cool, dry place, under an inert atmosphere, and away from moisture.[6] A storage
temperature of -20°C is recommended.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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